N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C15H22N2O2/c1-12-5-6-14(19-2)13(11-12)16-15(18)7-10-17-8-3-4-9-17/h5-6,11H,3-4,7-10H2,1-2H3,(H,16,18)
• InChI Key: OTYKJLMBSZYJOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CCN2CCCC2
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide, also known as MPHP, is a synthetic compound that belongs to the cathinone class of drugs. MPHP is a psychoactive substance that has gained popularity in recent years due to its stimulant effects. The compound is known to produce feelings of euphoria, increased energy, and heightened alertness. MPHP is synthesized through a complex chemical process and has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide is not fully understood. However, it is believed that the compound acts as a reuptake inhibitor of dopamine and norepinephrine. This leads to increased levels of these neurotransmitters in the brain, which may be responsible for the stimulant effects of the drug.
Biochemical and Physiological Effects:
N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been shown to have a variety of biochemical and physiological effects. The compound has been shown to increase heart rate and blood pressure, as well as cause vasoconstriction. Additionally, N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been shown to increase body temperature and cause sweating. These effects may be responsible for the stimulant effects of the drug.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide has several advantages for use in lab experiments. The compound is relatively easy to synthesize and purify, making it a readily available research tool. Additionally, the compound has been studied extensively, and its effects on the central nervous system are well understood. However, there are also limitations to the use of N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide in lab experiments. The compound is a controlled substance in many countries, which may limit its availability for research purposes. Additionally, the compound has psychoactive effects, which may complicate the interpretation of research results.

Future Directions

There are several future directions for the study of N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide. One potential area of research is the development of new treatments for depression and other mood disorders. N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been shown to have antidepressant effects in animal studies, and further research may lead to the development of new treatments for these conditions. Additionally, N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide may be useful in studying anxiety disorders and other psychiatric conditions. Finally, the biochemical and physiological effects of N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide may be useful in studying the mechanisms of addiction and drug abuse.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide involves a multi-step process that requires a high level of expertise in organic chemistry. The starting material for the synthesis is p-anisaldehyde, which is reacted with methylamine to produce 2-methoxy-5-methylphenethylamine. This intermediate compound is then reacted with pyrrolidine to produce N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide. The final product is purified through a series of chromatography and recrystallization steps.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been studied extensively for its potential applications in scientific research. The compound has been shown to have a variety of effects on the central nervous system, including increased dopamine and norepinephrine release. N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide has also been shown to have anxiogenic effects, which may be useful in studying anxiety disorders. Additionally, N-(2-methoxy-5-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been studied for its potential as a treatment for depression and other mood disorders.